Cas no 55040-73-8 (4-chloro-Thieno[3,2-c]pyridine-7-methanol)

• Product Name: 4-chloro-Thieno[3,2-c]pyridine-7-methanol
• CAS No: 55040-73-8
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 2107105
• Update Time: 2023-11-19

4-chloro-Thieno[3,2-c]pyridine-7-methanol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-Thieno[3,2-c]pyridine-7-methanol
• Thieno[3,2-c]pyridine-7-methanol, 4-chloro-
• CID 119091658

• Inchi： 1S/C8H6ClNOS/c9-8-6-1-2-12-7(6)5(4-11)3-10-8/h1-3,11H,4H2
• InChI Key： KIYTVFAYUVRFKP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 398.7±37.0 °C(Predicted)
• pka: 13.20±0.10(Predicted)